Cas no 1432680-46-0 (6-(4-bromophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine)

• Product Name: 6-(4-bromophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine
• CAS No: 1432680-46-0
• MF: C₁₀H₇BrN₄S
• MW: 295.158378839493
• CID: 5150717
• PubChem ID: 71758494
• Update Time: 2025-06-08

6-(4-bromophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]-1,3,4-thiadiazol-5-amine, 6-(4-bromophenyl)-
• 6-(4-bromophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine

• Inchi： 1S/C10H7BrN4S/c11-7-3-1-6(2-4-7)8-9(12)15-10(14-8)16-5-13-15/h1-5H,12H2
• InChI Key： CQKOJPSLNKZIFF-UHFFFAOYSA-N
• SMILES： S1C=NN2C(N)=C(C3=CC=C(Br)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-(4-bromophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine

Professional Introduction to 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS No. 1432680-46-0)

6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine, with the chemical formula corresponding to its CAS number 1432680-46-0, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazothiadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a bromophenyl group, an imidazo[2,1-b]thiadiazole core, and an amine substituent at the 5-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The imidazo[2,1-b]thiadiazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules. It has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a bromine atom at the para position of the phenyl ring enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the development of novel drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. The compound 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine has emerged as a promising candidate in this domain. Preclinical studies have demonstrated its potential in inhibiting key enzymes involved in tumor proliferation and survival. Specifically, it has shown efficacy in modulating kinases and other signaling proteins that are aberrantly expressed in various cancer types. The bromophenyl group not only serves as a handle for further chemical manipulation but also contributes to the molecule's binding affinity by interacting with specific amino acid residues in target proteins.

The amine functionality at the 5-position of the imidazo[2,1-b]thiadiazole ring provides another avenue for bioactivity modulation. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can significantly influence a molecule's pharmacokinetic properties. This feature makes 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine an attractive scaffold for designing molecules with improved solubility and bioavailability. Additionally, amine-based compounds have been widely explored for their antimicrobial and anti-inflammatory properties.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for this class of compounds. Virtual screening techniques have been employed to identify potential binding pockets on target proteins and predict the binding modes of 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For instance, computational analyses have suggested that optimizing the size and electronic properties of the substituents around the amine group can significantly improve interactions with biological targets.

The synthesis of 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include cyclization reactions to form the imidazo[2,1-b]thiadiazole core followed by bromination at the phenyl ring. Recent methodologies have focused on greener synthetic routes that minimize waste and hazardous byproducts. For example, catalytic bromination techniques using transition metal catalysts have been explored as alternatives to traditional electrophilic aromatic substitution methods.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique structural features of imidazothiadiazole derivatives make them suitable candidates for developing organic semiconductors and luminescent materials. The bromophenyl group can be used as an anchor point for polymerization reactions or as a site for introducing additional functional groups that influence electronic properties. Such materials are crucial for applications in optoelectronics and nanotechnology.

Evaluation of the pharmacological profile of 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine has revealed several interesting properties beyond its anticancer potential. In vitro studies have indicated that it exhibits moderate activity against certain bacterial strains by interfering with essential metabolic pathways. This dual functionality as both an anticancer agent and an antimicrobial compound makes it a multifaceted therapeutic candidate.

The development of novel drug candidates is often hampered by issues related to drug resistance and off-target effects. However，the structural versatility of imidazothiadiazole derivatives offers opportunities to address these challenges through rational drug design。By strategically modifying substituents such as the bromophenyl group or introducing additional heterocycles，it may be possible to generate analogs with enhanced specificity and reduced toxicity。

The role of artificial intelligence (AI) in drug discovery cannot be overstated。Machine learning algorithms have been employed to analyze large datasets containing structural information，biological activity data，and synthetic feasibility。These AI-driven approaches have helped identify promising scaffolds like 6-(4-bromophenyl)imidazo[2，1b][13，4]thiadiazol5amine by predicting their potential biological effects。Such innovations are revolutionizing how new drugs are discovered and developed。

In conclusion，6-(4bromophenyl)imidazo[21b][13，4]thiadiazol5amine(CAS No。14326804560) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities。Its potential applications span anticancer therapy，antimicrobial treatments，and material science。With ongoing research efforts aimed at optimizing its synthesis，pharmacological profile，and therapeutic efficacy，this compound is poised to make substantial contributions to future medical breakthroughs。